Cas no 10597-52-1 (4-nitro-1H-1,3-benzodiazole)
4-nitro-1H-1,3-benzodiazole is a synthetic organic compound characterized by its unique benzodiazole ring structure and a nitro substituent. This compound exhibits notable stability and reactivity, making it a valuable intermediate in various synthetic pathways. Its distinct chemical properties render it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where it can be utilized for the synthesis of complex molecules with diverse functionalities.
4-nitro-1H-1,3-benzodiazole structure
Product Name:4-nitro-1H-1,3-benzodiazole
CAS No:10597-52-1
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD00220143
CID:219323
PubChem ID:160949
Update Time:2025-10-15
4-nitro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-1H-benzo[d]imidazole
- 1H-Benzimidazole,7-nitro-
- 4(7)-NITROBENZIMIDAZOLE
- 4-nitro-1H-benzimidazole
- 7-nitro-1H-benzo[d]imidazole
- 7-nitro-1H-benzoimidazole
- 1,3-dideaza-6-nitropurine
- 1H-Benzimidazole,4-nitro
- 4-Nitrobenzimidazole
- 6-nitro-1,3-dideazaadenine
- 6-nitro-1,3-dideazapurine
- Benzimidazole,4-nitro
- 4-nitro-benzimidazol
- 4-nitro-1h-benzimidazol
- 4-Nitro-1H-benzoimidazole
- 1H-Benzimidazole, 4-nitro-
- 4-nitro-1H-1,3-benzodiazole
- EU-0067452
- A2013
- SR-01000394336
- 69926-30-3
- Oprea1_779086
- SY246247
- AM20210020
- DTXSID00147449
- PB39495
- 4-nitro-benzimidazole
- BDBM50404937
- MFCD00220143
- 7-nitrobenzimidazole
- CS-16695
- FT-0694731
- CS-0102212
- SCHEMBL311327
- AKOS004912664
- SR-01000394336-1
- AKOS023169356
- 10597-52-1
- CHEMBL168387
- NCGC00184192-01
- Benzimidazole, 4(or 7)-nitro-
- Benzimidazole, 4-nitro-
- s11421
- 1H-Benzimidazole, 7-nitro-
- DB-027051
- benzimidazole, 4(7)-nitro-
- 1H-Benzimidazole,7-nitro-(9CI)
- XH0179
-
- MDL： MFCD00220143
- Inchi： 1S/C7H5N3O2/c11-10(12)6-3-1-2-5-7(6)9-4-8-5/h1-4H,(H,8,9)
- InChI Key： NEJMFSBXFBFELK-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC2=C1N=CN2)=O
Computed Properties
- Exact Mass: 163.03800
- Monoisotopic Mass: 163.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.5A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 475.7±18.0 °C at 760 mmHg
- Flash Point: 241.5±21.2 °C
- Refractive Index: 1.74
- PSA: 74.50000
- LogP: 1.99430
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-nitro-1H-1,3-benzodiazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-nitro-1H-1,3-benzodiazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-nitro-1H-1,3-benzodiazole Pricemore >>
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4-nitro-1H-1,3-benzodiazole Suppliers
Amadis Chemical Company Limited
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(CAS:10597-52-1)4-nitro-1H-1,3-benzodiazole
Order Number:A2013
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):589.0
Email:sales@amadischem.com
4-nitro-1H-1,3-benzodiazole Related Literature
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Moumita Saha,Asish R. Das Org. Biomol. Chem. 2020 18 941
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Em Canh Pham,Tuong Vi Le Thi,Huong Ha Ly Hong,Bich Ngoc Vo Thi,Long B. Vong,Thao Thanh Vu,Duy Duc Vo,Ngoc Vi Tran Nguyen,Khanh Nguyen Bao Le,Tuyen Ngoc Truong RSC Adv. 2023 13 399
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Pallab Basuri,L. Edwin Gonzalez,Nicolás M. Morato,Thalappil Pradeep,R. Graham Cooks Chem. Sci. 2020 11 12686
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4. Benzimidazole- and benzothiazole-quinones: excellent substrates for NAD(P)H:quinone oxidoreductase 1Jeffery J. Newsome,Marie A. Colucci,Mary Hassani,Howard D. Beall,Christopher J. Moody Org. Biomol. Chem. 2007 5 3665
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5. 273. The mechanisms of N-substitution in glyoxaline derivatives. Part III. Factors determining the orientation of N-methylation in substituted glyoxalines and benzimidazolesJ. H. Ridd,B. V. Smith J. Chem. Soc. 1960 1363
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:10597-52-1)4-nitro-1H-1,3-benzodiazole
Purity:99%
Quantity:5g
Price ($):589.0